2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-hydroxy-2-(3-methylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C15H15Cl2NO3S/c1-9-4-5-22-15(9)12(19)7-18-14(20)8-21-13-3-2-10(16)6-11(13)17/h2-6,12,19H,7-8H2,1H3,(H,18,20)
• InChI Key: VFNXBSKJDHIZPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC=C1)C(CNC(=O)COC2=C(C=C(C=C2)Cl)Cl)O
• Molecular Formula: C15H15Cl2NO3S
• Molecular Weight: 360.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide, also known as dicamba, is a synthetic herbicide widely used in agriculture to control broadleaf weeds. It was first introduced in the 1960s and has since become one of the most widely used herbicides in the world. Dicamba is known for its high efficacy and low toxicity, making it a popular choice among farmers and agricultural workers.

Mechanism of Action

Dicamba works by disrupting the growth and development of plants. It is a synthetic auxin, which means that it mimics the natural plant hormone auxin. When 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide is applied to a plant, it is absorbed by the leaves and then transported throughout the plant. Once inside the plant, 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide disrupts the normal growth and development of the plant, causing it to become stunted and eventually die.
Biochemical and Physiological Effects:
Dicamba has been shown to have a number of biochemical and physiological effects on plants. It disrupts the normal functioning of the plant's auxin transport system, which is responsible for regulating growth and development. This disruption leads to a number of physiological changes in the plant, including stunted growth, leaf curling, and abnormal development of flowers and fruits.

Advantages and Limitations for Lab Experiments

Dicamba is a widely used herbicide in agricultural settings, but it also has a number of advantages for use in lab experiments. It is relatively easy to synthesize and can be produced on a large scale, making it a cost-effective option for researchers. Additionally, 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide has a low toxicity profile, making it a safer option for researchers to work with. However, there are also limitations to using 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide in lab experiments. Its herbicidal properties can make it difficult to work with in certain settings, and its effects on plants can be difficult to control.

Future Directions

There are a number of future directions for research on 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide. One area of interest is the development of new formulations of 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide that are more effective at controlling weeds while also being safer for the environment. Additionally, there is interest in exploring the potential use of 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide in other areas, such as medicine and biotechnology. Finally, there is a need for further research into the long-term effects of 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide on the environment and on human health.

Synthesis Methods

Dicamba is synthesized through a multi-step process that involves the reaction of 2,4-dichlorophenol with chloroacetyl chloride to form 2,4-dichlorophenyl acetyl chloride. This intermediate is then reacted with N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide to form 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide. The overall process is relatively simple and can be carried out on a large scale, making it a cost-effective method for producing 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide.

Scientific Research Applications

Dicamba has been extensively studied for its herbicidal properties and has been shown to be highly effective at controlling a wide range of broadleaf weeds. It is commonly used in combination with other herbicides to create a broad-spectrum weed control program. In addition to its use in agriculture, 2-(2,4-dichlorophenoxy)-N-(2-hydroxy-2-(3-methylthiophen-2-yl)ethyl)acetamide has also been studied for its potential use in other areas such as medicine and biotechnology.